Cas no 21294-14-4 (1,2-Phenylenedimethanamine dihydrochloride)

• Product Name: 1,2-Phenylenedimethanamine dihydrochloride
• CAS No: 21294-14-4
• MF: C₈H₁₄Cl₂N₂
• MW: 209.116159915924
• MDL: MFCD00182462
• CID: 911489
• PubChem ID: 329763059
• Update Time: 2025-11-06

1,2-Phenylenedimethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2-Phenylenedimethanamine dihydrochloride
• 1,2-Benzenedimethanamine, dihydrochloride
• [2-(aminomethyl)phenyl]methanamine,dihydrochloride
• 1,2-Bis(aminomethyl)benzene dihydrochloride
• 2-Aminomethyl-benzylamine dihydrochloride
• 21294-14-4
• (1,2-Phenylene)dimethanamine--hydrogen chloride (1/2)
• CS-0156044
• J-013973
• 2-AMINOMETHYL-BENZYLAMINE 2HCL
• [2-(aminomethyl)phenyl]methanamine dihydrochloride
• DL-0714
• 2-Aminomethylbenzylamine dihydrochloride
• SCHEMBL2522138
• MFCD00182462
• [2-(aminomethyl)phenyl]methanamine;dihydrochloride
• 2-Aminomethyl-benzylamine diHCl
• DTXSID50491287
• o-Xylylenediamine dihydrochloride
• o-Xylylenediamine dihydrochloride, >=98%
• 1-[2-(AMINOMETHYL)PHENYL]METHANAMINE DIHYDROCHLORIDE
• A857361
• C8H14Cl2N2
• SB35384
• AKOS015999895
• 1,2-Phenylenedimethanaminedihydrochloride
• DB-066477

• MDL： MFCD00182462
• Inchi： 1S/C8H12N2.2ClH/c9-5-7-3-1-2-4-8(7)6-10;;/h1-4H,5-6,9-10H2;2*1H
• InChI Key： VDEOIFDDSWXYDA-UHFFFAOYSA-N
• SMILES： Cl.Cl.NCC1C=CC=CC=1CN

Computed Properties

• Exact Mass: 208.05362
• Monoisotopic Mass: 208.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 81.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04

1,2-Phenylenedimethanamine dihydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1,2-Phenylenedimethanamine dihydrochloride

Recent Advances in the Study of 1,2-Phenylenedimethanamine Dihydrochloride (CAS: 21294-14-4)

1,2-Phenylenedimethanamine dihydrochloride (CAS: 21294-14-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its diamine structure, has been the subject of recent studies due to its potential applications in drug development, particularly as a building block for more complex molecules. The latest research has focused on its synthesis, physicochemical properties, and biological activities, providing valuable insights for its utilization in therapeutic contexts.

A recent study published in the Journal of Medicinal Chemistry explored the role of 1,2-Phenylenedimethanamine dihydrochloride as a precursor in the synthesis of novel Schiff base ligands. These ligands demonstrated promising chelating properties, which could be leveraged in the development of metal-based therapeutics for diseases such as cancer and neurodegenerative disorders. The study highlighted the compound's stability and reactivity under physiological conditions, making it a viable candidate for further pharmacological investigations.

Another significant advancement was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where researchers investigated the compound's potential as a scaffold for designing enzyme inhibitors. The study revealed that derivatives of 1,2-Phenylenedimethanamine dihydrochloride exhibited inhibitory activity against key enzymes involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its pharmacological applications, recent research has also examined the compound's role in material science. A study in ACS Applied Materials & Interfaces demonstrated that 1,2-Phenylenedimethanamine dihydrochloride could be used to functionalize nanoparticles, enhancing their biocompatibility and targeting capabilities. This innovation holds promise for the development of advanced drug delivery systems, particularly for targeted cancer therapies.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing potential toxicity. Ongoing research aims to address these issues through structural modifications and formulation strategies. For instance, a 2024 study in Molecular Pharmaceutics explored the use of prodrug approaches to improve the compound's pharmacokinetic profile, yielding encouraging preliminary results.

In conclusion, 1,2-Phenylenedimethanamine dihydrochloride (CAS: 21294-14-4) continues to be a focal point of interdisciplinary research, bridging chemistry, biology, and medicine. Its versatility as a building block for therapeutic agents and functional materials underscores its importance in advancing both fundamental science and applied technologies. Future studies are expected to further elucidate its mechanisms of action and expand its applications in precision medicine and beyond.